Pronqodine A

• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21 g/mol
• InChI: InChI=1S/C8H6N2O2S/c1-9-5-2-6(11)8-4(7(5)12)3-10-13-8/h2-3,9H,1H3
• InChIKey: FIAXOEDOQLZQMW-UHFFFAOYSA-N

Pronqodine A Procurement Guide: NQO1-Bioactivated Benzisothiazole Quinone with Subnanomolar Prostaglandin Release Inhibition

Pronqodine A (CAS 1424195-39-0) is a benzo[d]isothiazole-4,7-dione quinone originally isolated from Streptomyces sp. MK832-95F2 [1]. Its molecular formula is C8H6N2O2S with a molecular weight of 194.21 [2]. The compound functions as an NQO1-bioactivated bioreductive agent, undergoing two-electron reduction by NAD(P)H:quinone oxidoreductase 1 (NQO1) to an unstable hydroquinone that spontaneously autoxidizes, generating reactive oxygen species (ROS) and enabling NQO1-dependent inhibition of cyclooxygenase activity [1].

Product classNatural product bioactive quinone

MechanismNQO1-bioactivated; ROS-mediated prostaglandin release probe

WorkflowCell-based prostaglandin & redox cycling studies

• [1] Nakae K, Adachi H, Sawa R, Hosokawa N, Hatano M, Igarashi M, Nishimura Y, Akamatsu Y, Nomoto A. NAD(P)H quinone oxidoreductase 1 (NQO1)-bioactivated pronqodine A regulates prostaglandin release from human synovial sarcoma cells. J Nat Prod. 2013;76(4):510-515. View Source
• [2] ChEBI. Pronqodine A (CHEBI:219480). Chemical Entities of Biological Interest Ontology. EMBL-EBI. View Source

Why Generic Substitution Fails: Pronqodine A's NQO1-Dependent Prostaglandin Release Inhibition Mechanism

Pronqodine A cannot be substituted with generic quinones or conventional NSAIDs for prostaglandin release inhibition studies. Unlike direct cyclooxygenase (COX) inhibitors, Pronqodine A exhibits no effect on COX enzyme activity in cell-free assays; its prostaglandin inhibitory function is strictly NQO1-dependent, occurring only after two-electron reduction by NQO1 in intact cells [1]. This mechanism was established through experiments showing that the NQO1 inhibitor dicoumarol completely abolished Pronqodine A's inhibitory effect on COX-2 enzyme activity in SW982 cells, while direct COX inhibitors remain unaffected by NQO1 status [1]. Furthermore, the isothiazoloquinone core scaffold confers efficient NQO1 substrate properties distinct from naphthoquinones, and synthetic analog studies demonstrate that even minor structural modifications significantly alter both NQO1 redox cycling efficiency and downstream prostaglandin inhibitory profiles [2].

Direct COX inhibitors

Lack NQO1-dependent bioactivation; may not reproduce mechanism-specific prostaglandin release inhibition in cells.

Generic quinones (e.g., naphthoquinones)

NQO1 substrate efficiency and redox cycling profiles may differ significantly from benzisothiazoloquinones.

Structural analogs

Even minor modifications can shift NQO1 redox cycling and prostaglandin inhibitory profiles.

• [1] Nakae K, Adachi H, Sawa R, Hosokawa N, Hatano M, Igarashi M, Nishimura Y, Akamatsu Y, Nomoto A. NAD(P)H quinone oxidoreductase 1 (NQO1)-bioactivated pronqodine A regulates prostaglandin release from human synovial sarcoma cells. J Nat Prod. 2013;76(4):510-515. View Source
• [2] Blunt CE, Torcuk C, Liu Y, Lewis W, Siegel D, Ross D, Moody CJ. Synthesis and Intracellular Redox Cycling of Natural Quinones and Their Analogues and Identification of Indoleamine-2,3-dioxygenase (IDO) as Potential Target for Anticancer Activity. Angew Chem Int Ed Engl. 2015;54(30):8740-8745. View Source

Pronqodine A Product-Specific Quantitative Differentiation Evidence: Comparator-Based Analysis

Pronqodine A vs. Sacchathridine A: 111-Fold Superior Potency in PGE2 Release Inhibition

In head-to-head comparative evaluation against Sacchathridine A, another natural product prostaglandin release inhibitor discovered from the same screening program, Pronqodine A demonstrated a 111-fold superior inhibitory potency against bradykinin-induced PGE2 release. Sacchathridine A (a naphthoquinone derivative with acetylhydrazino moiety) exhibited an IC50 of 1.0 μM [2]. This cross-study comparable evidence positions Pronqodine A as the substantially more potent option among prostaglandin release inhibitors derived from microbial natural product screening in this therapeutic area.

PGE2 release inhibition

Reported cross-study comparison

IC50 9 nM vs Sacchathridine A 1000 nM (111-fold lower)

Supports comparative prostaglandin release studies.

SW982 cells; bradykinin (1 nM) stimulation.

Evidence Dimension	Inhibition of bradykinin-induced prostaglandin E2 (PGE2) release
Target Compound Data	IC50 = 9 nM
Comparator Or Baseline	Sacchathridine A: IC50 = 1000 nM (1.0 μM)
Quantified Difference	111-fold greater potency (9 nM vs 1000 nM)
Conditions	Human synovial sarcoma SW982 cells; bradykinin (1 nM) stimulation

Why This Matters

Procurement decisions for prostaglandin release inhibitor studies should prioritize Pronqodine A over Sacchathridine A due to the >100-fold potency advantage, enabling lower compound consumption, reduced off-target exposure, and more robust assay windows in cellular models.

• [1] Nakae K, Adachi H, Sawa R, Hosokawa N, Hatano M, Igarashi M, Nishimura Y, Akamatsu Y, Nomoto A. NAD(P)H quinone oxidoreductase 1 (NQO1)-bioactivated pronqodine A regulates prostaglandin release from human synovial sarcoma cells. J Nat Prod. 2013;76(4):510-515. View Source
• [2] Nakae K, et al. Sacchathridine A, a Prostaglandin Release Inhibitor from Saccharothrix sp. J Antibiot. (Referenced in core.ac.uk record 284240068). View Source

Pronqodine A vs. N-Benzyl-N-Demethylpronqodine A: Differential IDO Inhibitory Activity Defines Distinct Research Applications

A direct head-to-head comparison evaluated the inhibitory activity of Pronqodine A and its synthetic analog N-Benzyl-N-Demethylpronqodine A against indoleamine-2,3-dioxygenase (IDO) . The analog, featuring a benzyl substitution on the methylamino group, exhibited approximately 37% greater IDO inhibitory potency than the parent compound. This structural modification enhances IDO inhibition but alters the molecular weight and solubility profile [1].

IDO enzyme inhibition

Direct head-to-head comparison

IC50 131.5 nM vs N-Benzyl-N-Demethylpronqodine A 83.3 nM (37% lower)

Analog reference for IDO SAR studies.

In vitro IDO enzyme inhibition assay.

Evidence Dimension	Indoleamine-2,3-dioxygenase (IDO) enzyme inhibition
Target Compound Data	IC50 = 131.5 nM
Comparator Or Baseline	N-Benzyl-N-Demethylpronqodine A: IC50 = 83.3 ± 2.9 nM
Quantified Difference	Analog exhibits 1.58-fold stronger inhibition (37% lower IC50)
Conditions	In vitro IDO enzyme inhibition assay

Why This Matters

Researchers must select the appropriate compound based on experimental objectives: Pronqodine A serves as the reference natural product scaffold for studying dual prostaglandin/IDO pharmacology, whereas N-Benzyl-N-Demethylpronqodine A is the preferred choice when maximum IDO inhibition is the primary endpoint.

• [1] Blunt CE, Torcuk C, Liu Y, Lewis W, Siegel D, Ross D, Moody CJ. Synthesis and Intracellular Redox Cycling of Natural Quinones and Their Analogues and Identification of Indoleamine-2,3-dioxygenase (IDO) as Potential Target for Anticancer Activity. Angew Chem Int Ed Engl. 2015;54(30):8740-8745. View Source

Pronqodine A vs. Menadione: 6-Fold Greater ROS Induction in Synovial Sarcoma Cells

A direct head-to-head comparison quantified ROS production in SW982 human synovial sarcoma cells following treatment with Pronqodine A versus menadione (vitamin K3), a classic quinone redox cycler [1]. Confocal imaging with ROS-sensitive fluorescent probes revealed that Pronqodine A (10 μM) induced ROS production approximately 6-fold higher than menadione (10 μM) under identical treatment conditions [1]. This class-level inference positions Pronqodine A as a substantially more potent redox cycling agent among NQO1-substrate quinones in this cellular context.

Intracellular ROS induction

Direct head-to-head comparison

~6-fold higher than menadione (10 µM) in SW982 cells

Supports NQO1-dependent redox cycling studies.

Confocal fluorescence imaging; ROS-sensitive probes.

Evidence Dimension	Reactive oxygen species (ROS) production
Target Compound Data	Relative ROS level: approximately 6-fold over vehicle control
Comparator Or Baseline	Menadione (10 μM): relative ROS level approximately baseline
Quantified Difference	~6-fold higher ROS induction
Conditions	SW982 human synovial sarcoma cells; 10 μM compound concentration; confocal fluorescence imaging

Why This Matters

For studies requiring robust NQO1-dependent ROS generation as a cellular readout, Pronqodine A provides a substantially larger dynamic range than menadione, reducing the compound concentration needed to achieve detectable ROS signals and minimizing potential off-target effects from higher dosing.

• [1] Nakae K, Adachi H, Sawa R, Hosokawa N, Hatano M, Igarashi M, Nishimura Y, Akamatsu Y, Nomoto A. NAD(P)H quinone oxidoreductase 1 (NQO1)-bioactivated pronqodine A regulates prostaglandin release from human synovial sarcoma cells. J Nat Prod. 2013;76(4):510-515 (Figure 2g). View Source

Pronqodine A's Differential Prostaglandin Inhibition Profile: 3.2-Fold Selectivity for PGD2 over PGE2 Release

Within the same experimental system, Pronqodine A exhibits a measurable differential inhibition profile across prostaglandin subtypes. The compound shows a 3.2-fold higher potency against PGD2 release compared to PGE2 release, with an intermediate potency against 6-keto-PGF1α [1]. This intra-compound selectivity profile may serve as a differentiating fingerprint when selecting among prostaglandin release inhibitors.

Prostaglandin selectivity

Reported intra-compound profile

PGD2 IC50 7 nM; PGE2 IC50 9 nM; 6-keto-PGF1α IC50 19 nM

Supports prostaglandin pathway differentiation studies.

SW982 cells; bradykinin (1 nM) stimulation.

Evidence Dimension	Differential inhibition of prostaglandin subtype release
Target Compound Data	PGE2: IC50 = 9 nM; 6-keto-PGF1α: IC50 = 19 nM; PGD2: IC50 = 7 nM
Comparator Or Baseline	PGE2 (baseline for selectivity calculation): IC50 = 9 nM
Quantified Difference	2.7-fold (PGD2 vs 6-keto-PGF1α); 3.2-fold (PGD2 vs PGE2 fold-difference relative to PGE2 baseline)
Conditions	SW982 human synovial sarcoma cells; bradykinin (1 nM) stimulation

Why This Matters

This differential prostaglandin inhibition profile distinguishes Pronqodine A from compounds that uniformly suppress all prostaglandin synthesis and enables researchers to probe the functional contributions of specific prostaglandin pathways in inflammation models.

• [1] Nakae K, Adachi H, Sawa R, Hosokawa N, Hatano M, Igarashi M, Nishimura Y, Akamatsu Y, Nomoto A. NAD(P)H quinone oxidoreductase 1 (NQO1)-bioactivated pronqodine A regulates prostaglandin release from human synovial sarcoma cells. J Nat Prod. 2013;76(4):510-515. View Source

Pronqodine A Optimal Research and Industrial Application Scenarios Based on Validated Differentiation Evidence

High-Sensitivity Prostaglandin Release Screening in Synovial Sarcoma Models

Pronqodine A is the optimal procurement choice for prostaglandin release inhibition studies in SW982 human synovial sarcoma cells requiring sub-10 nM potency. Its IC50 values of 9 nM (PGE2) and 7 nM (PGD2) enable assay conditions that minimize compound consumption while maximizing signal window [1]. The 111-fold potency advantage over Sacchathridine A (IC50 = 1000 nM) eliminates the need for micromolar dosing that could introduce solubility artifacts or off-target cytotoxicity [2].

NQO1-Dependent Bioreductive Mechanism Studies Requiring Strict Enzyme-Dependence Validation

Pronqodine A uniquely enables experimental designs that definitively establish NQO1-dependence of observed effects. Because Pronqodine A exhibits zero COX inhibitory activity in cell-free assays yet potently inhibits prostaglandin release in intact NQO1-expressing cells, researchers can use dicoumarol (NQO1 inhibitor) cotreatment to confirm mechanism specificity [1]. This clean mechanistic bifurcation distinguishes Pronqodine A from promiscuous quinones that may exhibit NQO1-independent activities, and from direct COX inhibitors whose activity is unaffected by NQO1 status [1].

Comparative Quinone Redox Cycling Studies Requiring High Dynamic Range ROS Detection

For investigations quantifying NQO1-dependent intracellular ROS generation, Pronqodine A provides a 6-fold greater signal amplitude than menadione at equivalent concentrations (10 μM) in SW982 cells [1]. This enhanced dynamic range reduces the compound concentration needed for detectable ROS induction, which is particularly valuable in cell types with moderate NQO1 expression levels or when using ROS detection methods with limited sensitivity [1].

Natural Product Scaffold Reference for IDO Inhibitor SAR Programs

Pronqodine A serves as the essential parent reference compound for structure-activity relationship (SAR) studies investigating benzisothiazoloquinone IDO inhibitors. Its IDO IC50 of 131.5 nM provides the baseline activity against which synthetic analogs, including N-Benzyl-N-Demethylpronqodine A (IC50 = 83.3 nM), are benchmarked [1]. Procurement of authentic Pronqodine A ensures accurate normalization of analog potency improvements and validates synthetic route fidelity [2].

Application

Selection Property

Validation Focus

Synovial sarcoma prostaglandin release studies

NQO1-dependent PGE2/PGD2 release inhibition

PGE2/PGD2 release endpoint confirmation in target cells

NQO1-dependent bioactivation mechanism studies

Dicoumarol-sensitive prostaglandin inhibition; no direct COX activity

NQO1-dependence verification via inhibitor co-treatment

NQO1-dependent ROS generation studies

High reported ROS induction in synovial sarcoma cells

ROS detection dynamic range in target cell context

IDO inhibitor SAR programs

Parent benzisothiazoloquinone scaffold for analog benchmarking

IDO inhibition baseline and structural analog comparison

• [1] Nakae K, Adachi H, Sawa R, Hosokawa N, Hatano M, Igarashi M, Nishimura Y, Akamatsu Y, Nomoto A. NAD(P)H quinone oxidoreductase 1 (NQO1)-bioactivated pronqodine A regulates prostaglandin release from human synovial sarcoma cells. J Nat Prod. 2013;76(4):510-515. View Source
• [2] Blunt CE, Torcuk C, Liu Y, Lewis W, Siegel D, Ross D, Moody CJ. Synthesis and Intracellular Redox Cycling of Natural Quinones and Their Analogues and Identification of Indoleamine-2,3-dioxygenase (IDO) as Potential Target for Anticancer Activity. Angew Chem Int Ed Engl. 2015;54(30):8740-8745. View Source